Cas no 896329-00-3 (N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896329-00-3
• MF: C₁₃H₁₁N₅O₃S
• MW: 317.323140382767
• CID: 6494746
• Update Time: 2025-05-19

N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• Inchi： 1S/C13H11N5O3S/c1-8-6-9(17-21-8)14-11(19)7-22-12-15-10-4-2-3-5-18(10)13(20)16-12/h2-6H,7H2,1H3,(H,14,17,19)
• InChI Key： DRDPGGDDFKOLCV-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide (CAS No. 896329-00-3)

N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 896329-00-3, represents a novel molecular architecture that combines the structural features of oxazole and pyrido-triazine heterocycles. The presence of these heterocyclic systems makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is characterized by its intricate connectivity and functional groups. The oxazole ring introduces a five-membered aromatic system with a nitrogen atom at the 3-position, while the pyrido-triazine moiety contributes a six-membered fused ring system containing three nitrogen atoms. This unique combination of heterocycles is expected to confer distinct chemical and biological properties on the compound.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The oxazole scaffold is particularly well-studied for its role in various bioactive molecules, including antifungal, antibacterial, and anti-inflammatory agents. Similarly, pyrido-triazine derivatives have shown promise in the treatment of neurological disorders and cancer. The synergistic effects of these two heterocyclic systems in N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide make it an intriguing subject for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group at the 2-position of the pyrido-triazine ring is particularly challenging due to the sensitivity of the nitrogen atoms to various electrophilic and nucleophilic reagents. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and yield.

The pharmacological potential of N-(5-methyl-1,2-oxazol-3-yi)-2-{(4-oxyo-oH-pyridno12-a13s-triaziin22-yi}sulfanyl)acetamide has not yet been fully explored. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, the oxazole moiety has been shown to interact with biological targets involved in inflammation and pain signaling. Meanwhile, the pyrido-triazine component may contribute to anti-cancer effects by modulating key cellular pathways.

In addition to its potential therapeutic applications, this compound may also serve as a valuable scaffold for designing new derivatives with enhanced pharmacological properties. The flexibility of its molecular structure allows for modifications at multiple positions without compromising its core heterocyclic system. Such structural diversity is crucial for optimizing drug candidates for better efficacy and reduced side effects.

The use of computational chemistry techniques has been instrumental in predicting the biological activity of N-(5-methyl-l22-oazol33-yi)-22{(44-oxy44H44-pyridno12-a13s-triaziin22-yi}sulfanyl)acetamide before experimental validation. Molecular docking studies have revealed potential binding interactions with target proteins relevant to various diseases. These virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates for further testing.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. The development of new synthetic routes has provided insights into the reactivity patterns of oxazole and pyrido-triazine derivatives under different conditions. Such knowledge is essential for designing more efficient synthetic strategies in pharmaceutical research.

In conclusion，N-(5-methyl-l22-oazol33-yi)-22{(44-oxy44H44-pyridno12-a13s-triaziin22-yi}sulfanyl)acetamide (CAS No.89632g9900g33) represents a significant advancement in medicinal chemistry。 Its unique molecular architecture， combining an oxazole ring with a pyrido-triazine moiety， offers exciting opportunities for developing new therapeutic agents。 Further research into its pharmacological properties， synthetic pathways， and computational modeling will undoubtedly expand our understanding of this fascinating compound。